Cas no 33927-45-6 (Benzoic acid, 3-hydroxy-2,4,6-trinitro-)

Benzoic acid, 3-hydroxy-2,4,6-trinitro- structure
33927-45-6 structure
Product Name:Benzoic acid, 3-hydroxy-2,4,6-trinitro-
CAS No:33927-45-6
MF:C7H3N3O9
MW:273.113421678543
CID:291696
PubChem ID:13314545
Update Time:2025-04-19

Benzoic acid, 3-hydroxy-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-hydroxy-2,4,6-trinitro-
    • 3-hydroxy-2,4,6-trinitrobenzoic acid
    • AKOS016353075
    • C7H3N3O9
    • MFCD26593758
    • 3-hydroxy-2,4,6-trinitrobenzoicacid
    • 33927-45-6
    • NS-04412
    • DTXSID40536479
    • Inchi: 1S/C7H3N3O9/c11-6-3(9(16)17)1-2(8(14)15)4(7(12)13)5(6)10(18)19/h1,11H,(H,12,13)
    • InChI Key: MUQNQWRNZSFYBX-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C(C(=O)O)=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.98692868g/mol
  • Monoisotopic Mass: 272.98692868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 195Ų

Benzoic acid, 3-hydroxy-2,4,6-trinitro- Related Literature

  • 1. Notes
    E. D. Davies,J. G. Tillett,D. S. Urch,El S. Amin,S. M. Mukherji,R. K. Sharma,O. P. Vig,E. F. G. Herington,A. J. Birch,A. J. Ryan,Herchel Smith,G. A. Hughes,B. O. G. Schuler,A. A. Verbeek,F. L. Warren,G. M. Badger,H. J. Rodda,Jenneth M. Sasse,D. A. H. Taylor,J. A. Ballantine,R. J. S. Beer,Alexander Robertson,D. C. Bradley,F. Stansfield,John Harley-Mason,R. F. J. Ingleby,T. C. Waddington,D. W. S. Evans J. Chem. Soc. 1958 4766
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